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Compound of Interest

Compound Name: 1-Ethyl-2,3-dimethylbenzene

Cat. No.: B1294627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethyl-2,3-dimethylbenzene,
including its chemical and physical properties, safety information, and relevant experimental
protocols.

Chemical Identification and Properties

1-Ethyl-2,3-dimethylbenzene, also known as 3-Ethyl-o-xylene, is an aromatic hydrocarbon.[1]
[2] Its unique structure consists of a benzene ring substituted with one ethyl and two adjacent
methyl groups.[3]

CAS Number: 933-98-2[1][2][4]
Molecular Formula: C1oH14[1][4][5]
Synonyms:

o 2,3-Dimethylethylbenzene[1]

o 3-Ethyl-o-xylene[1][2]

e 1,2-Dimethyl-3-ethylbenzene[2]

o 3-Ethyl-1,2-dimethylbenzene[2]
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A summary of its key quantitative properties is presented in the tables below.

Table 1. Physical and Chemical Properties

Property Value Source

Molecular Weight 134.22 g/mol [1][4]

Boiling Point 194 °C [5]

Melting Point -49.5 °C to -50 °C [51[6]

Density 0.870 - 0.892 g/cm3 at 20 °C [5][6]

Refractive Index 1.498 - 1.503 [51[6]
Insoluble in water; Soluble in

Solubility nonpolar organic solvents like [3]
hexane and ether.[3]

Flash Point 51°C [5]

Vapor Pressure Data not readily available

XLogP3 2.86580 [5]

Table 2: Spectroscopic Data ldentifiers

Spectroscopic Data Availability Source

Infrared (IR) Spectrum Available [21[7]

Mass Spectrum (Electron

lonization) Available [2][8]

UV/Visible Spectrum Available [2]

Gas Chromatography Data Available [2]

NMR, HPLC, LC-MS, UPLC

Potentially available from

suppliers

[°]
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Safety and Handling

1-Ethyl-2,3-dimethylbenzene is a flammable liquid and requires careful handling in a well-
ventilated area, away from sources of ignition.[10][11]

GHS Hazard Statements:

e H302: Harmful if swallowed.[12]

e H319: Causes serious eye irritation.[12]

Precautionary Statements (Selected):

e P264: Wash hands thoroughly after handling.[12]

e P270: Do not eat, drink or smoke when using this product.[12]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]
e P301+P317: IF SWALLOWED: Get medical help.[12]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[12]

Prolonged or repeated exposure may cause damage to the kidneys, liver, and blood.[10] It is
classified as a Group 3 substance (Unclassifiable as to its carcinogenicity to humans) by IARC.
[10] Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Experimental Protocols

Synthesis of Substituted Ethylbenzenes

A common method for the synthesis of ethyl-substituted benzene derivatives is the Friedel-
Crafts alkylation.[13] This electrophilic aromatic substitution reaction involves the reaction of an
alkyl halide (e.g., chloroethane) or an alkene (e.g., ethene) with an aromatic ring in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).[13]

Generalized Friedel-Crafts Alkylation Protocol:
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» Reactant Preparation: The aromatic substrate (in this case, a dimethylbenzene isomer) is
dissolved in a suitable inert solvent.

o Catalyst Addition: The Lewis acid catalyst (e.g., AlCI3) is added cautiously to the reaction
mixture, typically under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture
contamination.

» Alkylation: The alkylating agent (e.g., chloroethane or ethene gas) is slowly introduced into
the reaction mixture. The reaction is often exothermic and may require cooling to control the
temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Once the reaction is complete, the reaction mixture is quenched by pouring it onto
ice and water. This deactivates the catalyst.

o Extraction: The organic product is extracted from the aqueous layer using an immiscible
organic solvent (e.g., diethyl ether or dichloromethane).

 Purification: The extracted product is then purified using techniques such as distillation or
column chromatography to isolate the desired 1-ethyl-2,3-dimethylbenzene from any
isomers or byproducts.

A more advanced, one-step production of ethylbenzene from syngas and benzene has also
been described, utilizing a three-bed catalytic system.[14] This method involves the conversion
of syngas to low-carbon olefins, followed by the highly selective alkylation of benzene.[14]

Visualizations
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General Workflow for Friedel-Crafts Alkylation

Preparation

Dissolve Aromatic Substrate
(e.g., o-xylene) in Inert Solvent

!

Add Lewis Acid Catalyst
(e.g., AICI3) under Inert Atmosphere

Reaction

Introduce Alkylating Agent
(e.g., Chloroethane)

!

Monitor Reaction Progress
(TLC or GC)

Work-up &qurification

Quench Reaction with Ice/Water

!

Extract Product with Organic Solvent

!

Purify by Distillation or Chromatography

Final Rroduct

A4
1-Ethyl-2,3-dimethylbenzene

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Ethyl-2,3-dimethylbenzene.
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Analytical Workflow for Product Characterization
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Spectroscopic Analysis Chromatographic Analysis
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Data Interpretation|
A/

Confirm Structure and Purity of
1-Ethyl-2,3-dimethylbenzene

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 1-Ethyl-2,3-dimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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